Cas no 2171605-72-2 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2171605-72-2
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 6333720
• PubChem ID: 165578028
• Update Time: 2025-06-15

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid
• 2171605-72-2
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanoyl]pyrrolidin-3-yl}acetic acid
• EN300-1541998

• Inchi： 1S/C24H23F3N2O5/c25-24(26,27)21(22(32)29-10-9-14(12-29)11-20(30)31)28-23(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19,21H,9-13H2,(H,28,33)(H,30,31)
• InChI Key： IEOSLIMOMKAABQ-UHFFFAOYSA-N
• SMILES： FC(C(C(N1CCC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid

Recent Advances in the Study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid (CAS: 2171605-72-2)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid (CAS: 2171605-72-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethyl and fluorenylmethoxycarbonyl (Fmoc) groups, is being explored for its potential applications in peptide synthesis, drug development, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the synthesis of complex peptides and peptidomimetics, leveraging its stability and reactivity under various conditions.

One of the key areas of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for the amino group, allowing for controlled deprotection and subsequent coupling reactions. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the resulting peptides, making them more suitable for therapeutic applications. Recent publications have highlighted its efficacy in producing high-purity peptides with improved pharmacokinetic properties, which is critical for the development of next-generation biologics.

In addition to its synthetic utility, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid has shown promise in the design of enzyme inhibitors. Computational and experimental studies have demonstrated its ability to interact with specific enzyme active sites, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its inhibitory effects on a key protease implicated in tumor progression, suggesting its potential as a lead compound for anticancer drug development.

Another notable advancement is the exploration of this compound in the context of targeted drug delivery. Researchers have successfully conjugated it with nanoparticles and other carriers to enhance the specificity and efficacy of therapeutic agents. A recent study in Advanced Drug Delivery Reviews highlighted its role in improving the bioavailability and tissue distribution of peptide-based drugs, addressing one of the major challenges in this field.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid. Current research is focused on refining the reaction conditions to minimize side products and improve yields. Additionally, further in vivo studies are needed to fully elucidate its safety and efficacy profiles.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanoylpyrrolidin-3-yl}acetic acid (CAS: 2171605-72-2) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, enzyme inhibition, and drug delivery underscore its potential to drive innovation in therapeutic development. Continued research and collaboration across disciplines will be essential to unlock its full potential and translate these findings into clinical applications.